Cas no 5658-83-3 (4-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one)

• Product Name: 4-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one
• CAS No: 5658-83-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 3238170
• PubChem ID: 2785661
• Update Time: 2025-10-31

4-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 4-AMINO-1,6-DIMETHYL-
• EN300-6497700
• CS-0256571
• 4-amino-1,6-dimethylpyridin-2(1H)-one
• AT19299
• Z1198165934
• 860-707-2
• FAA65883
• 5658-83-3
• AKOS006293236
• SCHEMBL24630263
• 4-amino-1,6-dimethylpyridin-2-one
• 4-amino-1,6-dimethyl-1,2-dihydropyridin-2-one
• 4-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H10N2O/c1-5-3-6(8)4-7(10)9(5)2/h3-4H,8H2,1-2H3
• InChI Key： OTJSKSZNESTQBA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C(C)N1C)N

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one

4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound 4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One, also known by its CAS number 5658-83-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their diverse applications in drug discovery and chemical synthesis. The structure of this molecule consists of a dihydropyridine ring system with substituents at positions 4 and 6, making it a unique derivative within this class.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance the yield but also reduce the environmental impact compared to traditional synthesis routes. The ability to synthesize this compound efficiently has opened new avenues for its application in both academic and industrial settings.

In terms of pharmacological activity, 4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Recent studies have highlighted its ability to cross the blood-brain barrier (BBB), a critical factor for drugs targeting central nervous system (CNS) disorders. This property makes it a strong candidate for further development as a therapeutic agent.

The structural versatility of 4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One allows for further functionalization to explore its potential in other therapeutic areas. For instance, researchers have investigated its role as a scaffold for developing anti-inflammatory agents and anticancer drugs. The substitution patterns on the dihydropyridine ring can be manipulated to enhance bioavailability and selectivity toward specific molecular targets.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing this compound. These techniques provide detailed insights into its molecular structure and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In conclusion, 4-Amino-1,6-Dimethyl-1,2-Dihydropyridin-2-One represents a valuable molecule with significant potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and related fields.